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Compound of Interest

Compound Name: Diisooctyl glutarate

Cat. No.: B15342387 Get Quote

Disclaimer: The term "Diisooctyl glutarate" is not consistently defined in scientific literature

and chemical databases. There is significant ambiguity regarding its precise chemical structure

and corresponding identifiers such as a CAS number. Searches for this compound often lead to

information on related but distinct chemicals. This guide will focus on the well-characterized

compound Diisobutyl glutarate, as a representative glutarate ester, and will also provide

available data on other related glutarate esters for comparative purposes.

Introduction to Glutarate Esters
Glutarate esters are diesters of glutaric acid (pentanedioic acid). They are utilized in a variety of

industrial applications, including as plasticizers, solvents, and intermediates in chemical

synthesis. Their physical and chemical properties are largely determined by the nature of the

alcohol moieties esterified to the glutaric acid backbone. This guide provides a detailed

overview of the chemical properties and structure of diisobutyl glutarate, a common example of

a glutarate ester.

Chemical Structure and Identification of Diisobutyl
Glutarate
Diisobutyl glutarate is the diester of glutaric acid and isobutanol. Its structure consists of a

central five-carbon glutarate chain with two isobutyl groups attached via ester linkages.

Molecular Structure Visualization:
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Caption: 2D structure of Diisobutyl Glutarate.

Table 1: Chemical Identifiers for Diisobutyl Glutarate

Identifier Value

CAS Number 71195-64-7[1][2][3][4]

Molecular Formula C13H24O4[1][2][3][4]

IUPAC Name bis(2-methylpropyl) pentanedioate[4]

Synonyms
Diisobutyl pentanedioate, Glutaric acid

diisobutyl ester[1][2][3]

InChI

InChI=1S/C13H24O4/c1-10(2)8-16-12(14)6-5-7-

13(15)17-9-11(3)4/h10-11H,5-9H2,1-4H3[1][2]

[3]

InChIKey
UFWRCRCDRAUAAO-UHFFFAOYSA-N[1][2]

[3]

SMILES CC(C)COC(=O)CCCC(=O)OCC(C)C[4]

Physicochemical Properties
The physicochemical properties of diisobutyl glutarate are summarized in the table below.

These properties are crucial for determining its applications and for ensuring safe handling and

storage.

Table 2: Physicochemical Properties of Diisobutyl Glutarate
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Property Value

Molecular Weight 244.33 g/mol [1][4]

Boiling Point 267 °C at 760 mmHg

Density 0.974 g/cm³

Flash Point 116.3 °C

LogP 2.55510

Refractive Index 1.437

Spectroscopic Data
Detailed experimental spectroscopic data such as NMR and IR spectra for diisobutyl glutarate

are not readily available in public databases. However, the expected spectral features can be

predicted based on its structure.

¹H NMR: Expected signals would include triplets and multiplets for the methylene protons of

the glutarate backbone, a doublet for the methylene protons of the isobutyl groups, a

multiplet for the methine proton of the isobutyl groups, and a doublet for the terminal methyl

protons of the isobutyl groups.

¹³C NMR: Carbon signals would be expected for the carbonyl carbons of the ester groups,

the methylene carbons of the glutarate backbone, and the carbons of the isobutyl groups.

IR Spectroscopy: A strong absorption band characteristic of the C=O stretching of the ester

functional group would be prominent, typically in the region of 1735-1750 cm⁻¹. C-O

stretching bands would also be present, along with C-H stretching and bending vibrations for

the alkyl portions of the molecule.

Experimental Protocols
Specific, detailed experimental protocols for the synthesis and analysis of diisobutyl glutarate

are not widely published in readily accessible literature. However, general methods for the

synthesis of esters and the analysis of related compounds can be applied.
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Synthesis: A common method for the synthesis of esters like diisobutyl glutarate is through

Fischer esterification. This would involve reacting glutaric acid with an excess of isobutanol in

the presence of a strong acid catalyst, such as sulfuric acid or p-toluenesulfonic acid. The

reaction is typically heated to drive the equilibrium towards the product, often with the removal

of water as it is formed.

Workflow for a Generic Fischer Esterification:

Glutaric Acid +
Isobutanol (excess) +

Acid Catalyst

Heat and
Remove Water

Crude Diisobutyl Glutarate
+ Water + Excess Isobutanol

+ Catalyst

Neutralization and
Washing

Distillation under
Reduced Pressure Pure Diisobutyl Glutarate

Click to download full resolution via product page

Caption: Generalized workflow for Fischer esterification.

Analytical Methods: The analysis of glutarate esters can be performed using standard

chromatographic techniques. Gas chromatography (GC) coupled with a flame ionization

detector (FID) or a mass spectrometer (MS) is a suitable method for the quantification and

identification of these compounds. High-performance liquid chromatography (HPLC) could also

be employed, particularly for less volatile glutarate esters.

Safety and Handling
Safety data for diisobutyl glutarate is not extensively available. However, based on the safety

data sheets (SDS) of similar short-chain dialkyl esters, the following general precautions should

be observed:

Handling: Use in a well-ventilated area. Avoid contact with skin, eyes, and clothing. Wear

appropriate personal protective equipment (PPE), including gloves and safety glasses.

Storage: Store in a cool, dry place away from incompatible materials such as strong

oxidizing agents, acids, and bases. Keep containers tightly closed.

Hazards: May cause skin and eye irritation. Inhalation of vapors or mists may cause

respiratory tract irritation.
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It is crucial to consult the specific Safety Data Sheet for any chemical before handling.

Data on Related Glutarate Esters
For the purpose of comparison, a summary of identifiers for other related glutarate esters is

provided below.

Table 3: Identifiers for Other Glutarate Esters

Compound Name CAS Number Molecular Formula
Molecular Weight (
g/mol )

Dimethyl glutarate 1119-40-0 C7H12O4 160.17

Diethyl glutarate 818-38-2 C9H16O4 188.22

Dibutyl glutarate 6624-57-3 C13H24O4 244.33

Diisodecyl glutarate 53389-77-2 C25H48O4 412.65

Conclusion
While the specific compound "diisooctyl glutarate" remains ambiguously defined in the public

domain, this guide provides a comprehensive overview of a closely related and well-

characterized analogue, diisobutyl glutarate. The provided data on its chemical properties,

structure, and general synthetic and analytical methodologies serves as a valuable resource for

researchers, scientists, and drug development professionals working with glutarate esters. It is

recommended to use specific CAS numbers for procurement and in scientific communications

to avoid ambiguity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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